Cas no 1797328-08-5 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide)
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzamide
- N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide
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- Inchi: 1S/C21H19F3N4O/c22-21(23,24)16-5-3-4-15(12-16)20(29)26-10-11-28-19(14-7-8-14)13-18(27-28)17-6-1-2-9-25-17/h1-6,9,12-14H,7-8,10-11H2,(H,26,29)
- InChI Key: HPEZFRQUWHBNHU-UHFFFAOYSA-N
- SMILES: C(NCCN1C(C2CC2)=CC(C2=NC=CC=C2)=N1)(=O)C1=CC=CC(C(F)(F)F)=C1
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-2817-2μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-5μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-10μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-20μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-1mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-2mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-3mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-4mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-5mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2817-10mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide |
1797328-08-5 | 10mg |
$79.0 | 2023-09-09 |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide
N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide: A Comprehensive Overview
N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide (CAS No. 1797328-08-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The structure of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide is characterized by the presence of a cyclopropyl group, a pyridine ring, and a trifluoromethyl substituent on the benzene ring. These functional groups contribute to the compound's unique pharmacological profile and have been the focus of numerous studies aimed at elucidating its mechanisms of action.
Recent research has highlighted the potential of this compound as a selective inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis.
The pharmacokinetic properties of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical trials.
Synthesis of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide typically involves multi-step processes that include the formation of the pyrazole ring, introduction of the cyclopropyl and pyridine substituents, and final coupling with the trifluoromethylbenzamide moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.
In conclusion, N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide (CAS No. 1797328-08-5) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable biological activities make it an attractive target for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
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